![molecular formula C16H19N3OS B5637921 2-[(4-cyanobenzyl)thio]-N'-cyclohexylideneacetohydrazide](/img/structure/B5637921.png)
2-[(4-cyanobenzyl)thio]-N'-cyclohexylideneacetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-[(4-cyanobenzyl)thio]-N'-cyclohexylideneacetohydrazide” belongs to a class of compounds known for their diverse applications in materials science, pharmacology, and organic synthesis. While specific information on this compound is not readily available, research on similar compounds provides insights into its potential characteristics and applications.
Synthesis Analysis
Synthetic approaches for related compounds involve condensation reactions, where key functionalities are introduced through strategic reactions with aldehydes, ketones, and hydrazides. For instance, synthesis of benzohydrazone derivatives showcases methods applicable for constructing similar frameworks (Xin Zhou, Jing‐jun Ma, 2012).
Molecular Structure Analysis
X-ray diffraction techniques are pivotal in determining the crystal structure of these compounds, revealing trans configurations around C=N double bonds and interactions such as hydrogen bonding and π···π stacking that stabilize the crystal structure. These methodologies provide a basis for analyzing the molecular structure of “2-[(4-cyanobenzyl)thio]-N'-cyclohexylideneacetohydrazide” (Xin Zhou, Jing‐jun Ma, 2012).
Chemical Reactions and Properties
Chemical reactivity and properties of such compounds often involve interactions with various reagents to form heterocyclic structures or to modify existing functional groups. For example, reactions leading to the formation of thiopyrimidine and thiazolopyrimidine derivatives from related starting materials highlight the chemical versatility and reactivity patterns that could be expected (Usama W. Hawas et al., 2012).
properties
IUPAC Name |
2-[(4-cyanophenyl)methylsulfanyl]-N-(cyclohexylideneamino)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3OS/c17-10-13-6-8-14(9-7-13)11-21-12-16(20)19-18-15-4-2-1-3-5-15/h6-9H,1-5,11-12H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWJPFDZJNNUIEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=NNC(=O)CSCC2=CC=C(C=C2)C#N)CC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(4-Cyanophenyl)methyl]sulfanyl}-N'-cyclohexylideneacetohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.